![molecular formula C14H10BrFO2 B3137309 Benzyl 4-bromo-2-fluorobenzoate CAS No. 437764-46-0](/img/structure/B3137309.png)
Benzyl 4-bromo-2-fluorobenzoate
Overview
Description
Benzyl 4-bromo-2-fluorobenzoate is a useful research compound. Its molecular formula is C14H10BrFO2 and its molecular weight is 309.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anaerobic Transformation in Environmental Settings
Research has shown that fluorinated analogues of benzoic acids, such as Benzyl 4-bromo-2-fluorobenzoate, can be used to study the transformation of phenol to benzoate in anaerobic environments. This is particularly relevant for understanding environmental degradation processes. Genthner, Townsend, and Chapman (1989) investigated the transformation of fluorophenols to fluorobenzoic acids, providing insights into how these compounds behave in natural settings (Genthner, Townsend, & Chapman, 1989).
Tracers in Soil and Ground Water
Fluorinated derivatives of benzoic acid, such as this compound, have been effectively used as nonreactive tracers in soil and groundwater studies. Bowman and Gibbens (1992) demonstrated the suitability of difluorobenzoates in various environmental conditions, highlighting their potential as stable and reliable tracers for hydrological studies (Bowman & Gibbens, 1992).
Enzymatic Processing and Inhibition Studies
The compound has been used in studies exploring the processing and inhibition of enzymes. Reynolds et al. (1988) examined how [p-(halomethyl)benzoyl]formates, a category to which this compound belongs, interact with benzoylformate decarboxylase. This research provides insights into the biochemical pathways and inhibition mechanisms of enzymes (Reynolds et al., 1988).
Organic Electronics and Conductivity
In the field of organic electronics, halobenzoics like this compound have been used to enhance the conductivity of materials. Tan et al. (2016) explored the use of 4-halobenzoics to significantly improve the conductivity of certain polymers, suggesting applications in solar cell technology and other electronic devices (Tan et al., 2016).
Structure-Metabolism Relationships in Pharmaceuticals
Ghauri et al. (1992) investigated the structure-metabolism relationships of substituted benzoic acids, including compounds similar to this compound. This study is crucial for understanding how these compounds are metabolized in biological systems, which is essential for drug development and toxicological assessments (Ghauri et al., 1992).
Mechanism of Action
Target of Action
It is known to be used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids .
Mode of Action
The compound is likely to interact with its targets through a process known as Suzuki–Miyaura cross-coupling . This is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Biochemical Pathways
The Suzuki–Miyaura cross-coupling reaction involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Result of Action
The result of the compound’s action is the formation of biaryl intermediates . These intermediates can be further used in the synthesis of various complex organic compounds.
Action Environment
The efficacy and stability of 4-Bromo-2-fluoro-benzoic acid benzyl ester are likely to be influenced by environmental factors such as temperature, pH, and the presence of other reactants . For instance, the Suzuki–Miyaura cross-coupling reaction typically requires a palladium catalyst and a base .
Properties
IUPAC Name |
benzyl 4-bromo-2-fluorobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrFO2/c15-11-6-7-12(13(16)8-11)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTXNSDOLYAYGAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)C2=C(C=C(C=C2)Br)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrFO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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